Cas no 68223-03-0 (Z-D-MeAla-OH)

Z-D-MeAla-OH is a protected amino acid derivative featuring a methylated alanine backbone with a benzyloxycarbonyl (Z) protecting group at the N-terminus. This compound is widely utilized in peptide synthesis, particularly for introducing methylated residues, which enhance peptide stability and modulate biological activity. The Z-group ensures selective deprotection under mild conditions, facilitating controlled stepwise elongation. Its high purity and consistent performance make it a reliable building block for research and pharmaceutical applications. The methylated side chain confers resistance to enzymatic degradation, improving the pharmacokinetic properties of synthetic peptides. Suitable for solid-phase and solution-phase synthesis, Z-D-MeAla-OH is a valuable tool for advanced peptide chemistry.

Z-D-MeAla-OH structure

Product name:Z-D-MeAla-OH

CAS No:68223-03-0

MF:C₁₂H₁₅NO₄

MW:237.251803636551

MDL:MFCD00153387

CID:859157

PubChem ID:6994931

Z-D-MeAla-OH Chemical and Physical Properties

Names and Identifiers

- N-Methyl-N-Cbz-D-alanine
- Z-D-MeAla-OH
- Z-N-Me-D-Ala-OH
- Z-N-METHYL-D-ALANINE
- (R)-2-(((benzyloxy)carbonyl)(methyl)amino)propanoic acid
- AC1ODWUK
- AK-88959
- AmbotzZAA1076
- N-benzyloxycarbonyl-N-methyl-D-alanine
- N-carbobenzoyloxy-N-methyl-D-alanine
- N-methyl-N-carbobenzoxy-D-alanine
- SureCN7404261
- Z-(D)N(Me)Ala-OH
- FD21116
- N-((Benzyloxy)carbonyl)-N-methyl-D-alanine
- MFCD00153387
- EN300-344816
- N-alpha-Benzyloxycarbonyl-N-alpha-Methyl-D-alanine
- (R)-2-((benzyloxycarbonyl)(methyl)amino)propanoic acid
- DS-18545
- BOC-(4-AMINOMETHYL)-CYCLOHEXANE-CARBOXYLICACID
- DTXSID80426401
- SCHEMBL7404261
- 68223-03-0
- HY-W022447
- (2R)-2-[methyl(phenylmethoxycarbonyl)amino]propanoic acid
- AKOS016003068
- CS-0041679
- (2R)-2-{[(BENZYLOXY)CARBONYL](METHYL)AMINO}PROPANOIC ACID
- N-Methyl-N-Cbz-Ala, AldrichCPR
- N-[(Benzyloxy)carbonyl]-N-methyl-D-alanine
- DA-75902
- MDL： MFCD00153387
- Inchi： InChI=1S/C12H15NO4/c1-9(11(14)15)13(2)12(16)17-8-10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3,(H,14,15)/t9-/m1/s1
- InChI Key： QGEQKVZQPWSOTI-SECBINFHSA-N
- SMILES： C[C@H](C(=O)O)N(C)C(=O)OCC1=CC=CC=C1

Computed Properties

Exact Mass: 237.10010796g/mol
Monoisotopic Mass: 237.10010796g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 6
Complexity: 274
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 66.8Å²
XLogP3: 1.6

Experimental Properties

Density: 1.222±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 215-219℃
Solubility: Slightly soluble (4 g/l) (25 º C),

Z-D-MeAla-OH Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Ambeed	A149847-25g	Z-D-MeAla-OH	68223-03-0	97%	25g	$42.0	2024-04-18
Enamine	EN300-344816-5.0g	(2R)-2-{[(benzyloxy)carbonyl](methyl)amino}propanoic acid	68223-03-0	95.0%	5.0g	$1572.0	2025-03-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Z33770-1g	Z-D-MeAla-OH	68223-03-0	97%	1g	¥20.0	2023-09-05
Enamine	EN300-344816-0.1g	(2R)-2-{[(benzyloxy)carbonyl](methyl)amino}propanoic acid	68223-03-0	95.0%	0.1g	$476.0	2025-03-18
Enamine	EN300-344816-1.0g	(2R)-2-{[(benzyloxy)carbonyl](methyl)amino}propanoic acid	68223-03-0	95.0%	1.0g	$541.0	2025-03-18
Ambeed	A149847-5g	Z-D-MeAla-OH	68223-03-0	97%	5g	$10.0	2024-04-18
Apollo Scientific	OR964070-1g	N-Methyl-N-Cbz-D-alanine	68223-03-0	98+%	1g	£17.00	2025-03-21
Apollo Scientific	OR964070-5g	N-Methyl-N-Cbz-D-alanine	68223-03-0	98+%	5g	£21.00	2025-03-21
abcr	AB182307-25 g	N-alpha-Benzyloxycarbonyl-N-alpha-Methyl-D-alanine; .	68223-03-0		25g	€190.70	2023-06-23
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Z33770-100mg	Z-D-MeAla-OH	68223-03-0	97%	100mg	¥12.0	2023-09-05